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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Isophorone-d5, a deuterated analog of isophorone. Isophorone-d5 is
primarily utilized as an internal standard in analytical methodologies, particularly in mass
spectrometry-based assays, for the quantification of isophorone in various matrices. This
document consolidates available data on its physical properties, solubility, and stability, offering
a valuable resource for researchers and professionals in drug development and analytical
science. The information presented is largely based on the properties of its non-deuterated
counterpart, isophorone, as specific experimental data for the deuterated species is limited.
Standardized experimental protocols for determining key physical parameters are also detailed.

Introduction

Isophorone (3,5,5-trimethyl-2-cyclohexen-1-one) is an a,3-unsaturated cyclic ketone used as a
solvent in various industrial applications, including printing inks, paints, and adhesives, and as
a precursor in chemical synthesis.[1] Isophorone-d5 is a stable isotope-labeled form of
isophorone where five hydrogen atoms have been replaced by deuterium. This isotopic
substitution renders the molecule heavier, allowing it to be distinguished from the endogenous
compound by mass-sensitive analytical instruments. This property is crucial for its application
as an internal standard in quantitative analysis, as it co-elutes with the analyte of interest and
experiences similar ionization and fragmentation, thereby correcting for matrix effects and
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variations in sample processing. Understanding the physical characteristics and stability of
Isophorone-d5 is paramount for its proper handling, storage, and application in sensitive
analytical methods.

Physical and Chemical Properties

The physical and chemical properties of Isophorone-d5 are expected to be very similar to
those of unlabeled isophorone, with minor differences in molecular weight and density due to
the presence of deuterium. The available data for both compounds are summarized in the
tables below for ease of comparison.

Table 1: General Properties of Isophorone-d5 and

Isophorone

Property Isophorone-d5 Isophorone Reference(s)
3,5,5-Trimethyl-2- 3,5,5-Trimethyl-2-

Synonyms cyclohexen-1-one- cyclohexen-1-one; [2]
2,4,4,d5 Isoacetophorone

CAS Number 1262769-87-8 78-59-1 [2]

Molecular Formula CoHoDsO CoH140 [1112]

Molecular Weight 143.24 g/mol 138.21 g/mol [1112]
Clear, colorless to Clear, colorless to

Appearance o o [1][3]
pale yellow liquid pale yellow liquid
Peppermint or Peppermint or

Odor PP ] PP ] [11[3]
camphor-like camphor-like

Table 2: Physical Characteristics of Isophorone-d5 and
Isophorone
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Property Isophorone-d5 Isophorone Reference(s)
Boiling Point 213-214 °C (lit.) 213-215.3 °C [1112]
Melting Point -8 °C (lit.) -8.1°C [1][2]
) 0.921-0.923 g/mL at
Density 0.956 g/mL at 25 °C [2]
20-25 °C

Refractive Index )

Not available 1.476 [2]
(n2°/D)
Vapor Pressure Not available 0.2 mmHg at 20 °C [2]
Flash Point Not available 84 °C (closed cup) [1]
Auto-ignition Temp. Not available 460 °C

Solubility

Isophorone is described as being miscible with most organic solvents and slightly soluble in
water.[4] Quantitative data for Isophorone-d5 is not readily available, but its solubility profile is
expected to be nearly identical to that of isophorone.

Table 3: Solubility of Isophorone
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Solvent Solubility Reference(s)
Water 1.2 g/100 mL at 25 °C [11[5]16]
Ethanol Miscible [7]

Ether Soluble [7]

Acetone Soluble [7]

Benzene Soluble [4]

Dimethyl Sulfoxide (DMSO) = 2.5 mg/mL [8]

Methanol

Miscible with most organic
solvents

[4]

Acetonitrile

Miscible with most organic

solvents

[4]

Stability and Storage
Chemical Stability

Isophorone is generally stable under recommended storage conditions.[2] However, it is
susceptible to degradation under certain conditions:

o Peroxide Formation: Like many ketones, isophorone can form explosive peroxides upon
prolonged exposure to air.[3]

» Photodimerization: When exposed to light, particularly sunlight, isophorone in agueous
solutions can undergo photodimerization.[1]

¢ Incompatibilities: It is incompatible with strong oxidizing agents, strong bases, and strong
acids.[2]

Recommended Storage

To ensure the integrity of Isophorone-d5, the following storage conditions are recommended:
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Temperature: Store at room temperature or as recommended by the supplier (some suggest
storage at -20°C for long-term stability).[8]

Light: Protect from light.[3]

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent peroxide
formation.

Container: Keep the container tightly closed and in a dry, well-ventilated place.

Experimental Protocols

Detailed experimental protocols for the determination of the physical characteristics of

Isophorone-d5 are not specifically published. However, standardized methods from

organizations such as ASTM International are widely accepted for these measurements.

Determination of Boiling Point

The boiling point of a liquid organic compound like Isophorone-d5 can be determined using a
method analogous to ASTM D1078, "Standard Test Method for Distillation Range of Volatile
Organic Liquids."

Methodology:

A specified volume of the sample is placed in a distillation flask.

The flask is heated, and the vapor is passed through a condenser.

The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.

The temperature is continuously monitored as the distillation proceeds.

The boiling range is determined by the temperatures at which specified volumes of the
sample have distilled.

Determination of Density
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The density of Isophorone-d5 can be accurately measured following a procedure based on
ASTM D4052, "Standard Test Method for Density, Relative Density, and API Gravity of Liquids
by Digital Density Meter."

Methodology:

e Asmall volume of the liquid sample is introduced into an oscillating U-tube.

e The U-tube is maintained at a constant, specified temperature (e.g., 25 °C).

e The instrument measures the oscillation frequency of the U-tube containing the sample.

e The change in the oscillation frequency, caused by the mass of the sample in the tube, is
used to calculate the density of the liquid based on prior calibration with fluids of known
density.

Visualizations

As Isophorone-d5 is an analytical standard, it is not involved in biological signaling pathways.
The following diagrams illustrate the logical relationships of its physical properties and stability
considerations.

Logical Diagram of Isophorone-d5 Physical Properties

v

Formula: CoHaDsO MW: 143.24 g/mol Appearance: Clear Liquid Odor: Peppermint-like Boiling Point: ~213-214 °C Melting Point: ~-8 °C Density: ~0.956 g/mL Solubility
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Click to download full resolution via product page

Caption: Relationship between Isophorone-d5 and its key physical properties.

Isophorone-d5 Stability and Degradation Pathways
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Caption: Factors influencing the stability and degradation of Isophorone-d5.

Conclusion

Isophorone-d5 is a critical tool in analytical chemistry, and a thorough understanding of its
physical properties and stability is essential for its effective use. This guide summarizes the key
physical characteristics, drawing parallels from its well-characterized non-deuterated analog.
While specific quantitative data for Isophorone-d5 in some areas, such as solubility in various
organic solvents and degradation kinetics, are limited, the information provided herein,
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including standard experimental protocols, offers a solid foundation for its handling, storage,
and application in a research and development setting. Adherence to recommended storage
conditions is crucial to maintain the integrity and purity of this important analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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